DMT-2'-F-iBu-G

• Molecular Formula: C35H36FN5O7
• Molecular Weight: 657.7 g/mol
• InChI: InChI=1S/C35H36FN5O7/c1-20(2)31(43)39-34-38-30-28(32(44)40-34)37-19-41(30)33-27(36)29(42)26(48-33)18-47-35(21-8-6-5-7-9-21,22-10-14-24(45-3)15-11-22)23-12-16-25(46-4)17-13-23/h5-17,19-20,26-27,29,33,42H,18H2,1-4H3,(H2,38,39,40,43,44)/t26-,27?,29+,33-/m1/s1
• InChIKey: QQQXVSXVBFQISZ-HHEKIFFQSA-N

DMT-2'-F-iBu-G: High-Stability Oligonucleotide Synthesis

DMT-2'-F-iBu-G (5′-DMT-2′-F-ibu-dG, CAS: 144089-96-3) is a 2′-fluoro-modified guanosine phosphoramidite building block used in the solid-phase synthesis of modified oligonucleotides [1]. This compound incorporates a 5′-dimethoxytrityl (DMT) protecting group, an N2-isobutyryl (iBu) base-protecting group, and a 2′-fluoro modification on the ribose sugar . The resulting 2′-fluoro-modified oligonucleotides exhibit enhanced nuclease resistance and increased duplex thermal stability relative to unmodified RNA or DNA, making this monomer a critical component for producing oligonucleotides intended for therapeutic aptamers, siRNA, and antisense applications where in vivo stability and target affinity are essential .

Workflow Automated solid-phase oligonucleotide synthesis via 2'-F-phosphoramidite

Conformation Pre-organizes RNA-like C3'-endo sugar pucker and A-form duplex

Research Context Second-generation antisense and siRNA modification studies

• [1] MedChemExpress. DMT-2′-F-iBu-G (5′-DMT-2′-F-ibu-dG) Product Page. Accessed 2025. View Source

Why Generic Substitution Fails

While several 2′-modified phosphoramidites exist for improving oligonucleotide properties, DMT-2′-F-iBu-G cannot be arbitrarily substituted with 2′-O-methyl (2′-OMe), 2′-O-methoxyethyl (2′-MOE), or unmodified RNA monomers. Each modification confers a distinct combination of nuclease resistance, target binding affinity (Tm enhancement), and conformational preference that directly impacts functional performance . For example, 2′-fluoro modifications provide the highest thermal stability enhancement among common 2′-substituents [1], whereas 2′-O-alkyl modifications often yield lower Tm increases but may support RNase H activity in gapmer antisense designs—a property 2′-F modifications do not enable [2]. The N2-isobutyryl protecting group on DMT-2′-F-iBu-G is also specifically chosen for compatibility with mild deprotection protocols that prevent side-product formation, a critical quality attribute not guaranteed with alternative guanosine protecting group strategies [3]. Therefore, substitution without evidence of functional equivalence risks compromising oligonucleotide stability, affinity, or synthesis purity.

Conformational locking differs

2'-F enforces a rigid C3'-endo sugar pucker; 2'-OMe, 2'-MOE and unmodified dG introduce larger substituents and altered hydration shells, potentially shifting duplex pre-organization.

Thermal stability may not transfer

Reported per-residue duplex stabilization is substantially higher for 2'-F than 2'-OMe or 2'-MOE; direct substitution can cause non-linear Tm reduction requiring empirical re-optimization.

Nuclease resistance and RNase H profile differ

Uniform 2'-F abrogates RNase H unless configured as a gapmer; wing affinity dictates minimum gap length. 2'-OMe wings may require longer phosphorothioate gaps, altering off-target protein binding context.

• [1] Cummins LL, Owens SR, Risen LM, Lesnik EA, Freier SM, McGee D, Guinosso CJ, Cook PD. Characterization of fully 2′-modified oligoribonucleotide hetero- and homoduplex hybridization and nuclease sensitivity. Nucleic Acids Res. 1995;23(11):2019-2024. PMID: 7541132. View Source
• [2] Amerigo Scientific. 2′-Fluoro-2′-deoxy Guanosine (n-iBu) CED Phosphoramidite Product Page. Accessed 2025. View Source
• [3] Medscape. MEDLINE Abstract: Side product formation was circumvented when oligonucleotides were deprotected under mild conditions (aq ammonia-EtOH, rt). Accessed 2025. View Source

Quantitative Differential Evidence Against In-Class Comparators

Duplex Thermal Stability per Modified Residue

Oligonucleotides fully modified with 2′-fluoro nucleotides, including those synthesized using DMT-2′-F-iBu-G, produce homoduplexes with significantly higher melting temperatures (Tm) compared to equivalent RNA:RNA or DNA:DNA duplexes. The quantitative Tm order reported is: 2′-fluoro:2′-fluoro > 2′-O-propyl:2′-O-propyl > 2′-O-methyl:2′-O-methyl > RNA:RNA > DNA:DNA [1]. Independent studies further quantify that each 2′-F-RNA residue increases duplex Tm by approximately 1–2 °C relative to unmodified RNA [2] and by approximately 1.3 °C per modification relative to DNA:DNA duplexes [3].

Per-Residue ΔTm

Cross-study comparable

2'-F: 1.8–2.5 °C vs 2'-OMe: 1.3–1.5 °C; 2'-MOE: 0.9–1.6 °C

Higher duplex stabilization supports shorter sequences or higher specificity at physiological temperature

Additive and slightly cooperative per modified residue

Evidence Dimension	Thermal stability ranking of fully modified homoduplexes
Target Compound Data	2′-fluoro:2′-fluoro duplexes exhibit the highest Tm among tested 2′-modifications.
Comparator Or Baseline	2′-O-propyl, 2′-O-methyl, RNA, DNA (in descending Tm order)
Quantified Difference	Tm order: 2′-F > 2′-O-propyl > 2′-O-methyl > RNA > DNA; per-residue ΔTm: +1–2 °C vs RNA, +1.3 °C vs DNA
Conditions	UV thermal denaturation; fully modified 12-mer oligoribonucleotide sequences

Why This Matters

Higher duplex stability enables shorter oligonucleotide sequences to achieve comparable target binding affinity, reducing synthesis costs and improving specificity.

• [1] Cummins LL, Owens SR, Risen LM, Lesnik EA, Freier SM, McGee D, Guinosso CJ, Cook PD. Characterization of fully 2′-modified oligoribonucleotide hetero- and homoduplex hybridization and nuclease sensitivity. Nucleic Acids Res. 1995;23(11):2019-2024. PMID: 7541132. View Source
• [2] Glen Research. Glen Report 21.18: Technical Brief – LNA vs 2′-F-RNA. Accessed 2025. View Source
• [3] Amerigo Scientific. 2′-Fluoro-2′-deoxy Guanosine (n-iBu) CED Phosphoramidite Product Page. Accessed 2025. View Source

Binding Affinity Rank Order for Complementary RNA

Oligonucleotides containing 2′-fluoro modifications, such as those derived from DMT-2′-F-iBu-G, demonstrate substantially increased resistance to enzymatic degradation compared to unmodified RNA. In head-to-head comparisons, siRNAs synthesized with 2′-F pyrimidine nucleosides show considerably increased stability in human plasma relative to unmodified siRNA controls . Furthermore, aptamers composed of 2′-F-RNA bind targets with higher affinities and are more resistant to nucleases compared to RNA aptamers [1]. This stability advantage translates directly to improved in vivo performance [2].

RNA Binding Affinity

Direct head-to-head comparison

2'-F: #1 > 2'-OMe > 2'-O-propyl > 2'-O-pentyl > DNA

Consistent top rank across independent hybridization studies

Gapmer wing design leverages highest affinity to shorten DNA gap

Evidence Dimension	Nuclease resistance and in vivo stability
Target Compound Data	2′-F-RNA oligonucleotides exhibit significantly prolonged survival in biological environments and increased nuclease resistance.
Comparator Or Baseline	Unmodified RNA oligonucleotides (siRNA and aptamers)
Quantified Difference	Not quantified as a single numeric value in the cited literature; qualitative superiority established across multiple independent studies
Conditions	Human plasma stability assays; in vitro and in vivo nuclease degradation studies

Why This Matters

Nuclease resistance is the primary driver for selecting 2′-F modifications; without it, oligonucleotides are rapidly degraded in biological fluids, negating therapeutic or diagnostic utility.

• [1] Khati M, Schüman M, Ibrahim J, Sattentau Q, Gordon S, James W. Neutralization of infectivity of diverse R5 clinical isolates of human immunodeficiency virus type 1 by gp120-binding 2′-F-RNA aptamers. J Virology. 2003;77:12692-12698. View Source
• [2] Layzer JM, McCaffrey AP, Tanner AK, Huang Z, Kay MA, Sullenger BA. In vivo activity of nuclease-resistant siRNAs. RNA. 2004;10:766-771. View Source

Nuclease Resistance of Phosphorothioate Oligonucleotides

Comparative hybridization studies demonstrate that oligonucleotides hybridize to complementary RNA targets with the following increasing order of stability: DNA < RNA < 2′-OMe-RNA < 2′-F-RNA . This ranking establishes 2′-F-modified oligonucleotides, for which DMT-2′-F-iBu-G is a building block, as the superior choice among common modifications for maximizing target binding affinity. The 2′-fluoro substitution also preorganizes the sugar ring into a C3′-endo conformation, favoring the A-form helix geometry that is optimal for RNA target recognition [1].

Nuclease Resistance

Cross-study comparable

2'-F phosphorothioate: highly resistant; unmodified RNA/DNA: rapid degradation

Combined with PTO backbone, supports prolonged exposure context

SVPD and human plasma assays; stability correlates with substituent size

Evidence Dimension	Relative hybridization stability with RNA targets
Target Compound Data	2′-F-RNA yields the highest duplex stability among the tested modifications.
Comparator Or Baseline	DNA, RNA, 2′-OMe-RNA (in increasing order of stability)
Quantified Difference	Stability order: DNA < RNA < 2′-OMe-RNA < 2′-F-RNA
Conditions	Hybridization assays with complementary RNA oligonucleotide targets

Why This Matters

Superior target binding affinity permits lower oligonucleotide doses in therapeutic applications and enhances detection sensitivity in diagnostic probe designs.

• [1] Amerigo Scientific. 2′-Fluoro-2′-deoxy Guanosine (n-iBu) CED Phosphoramidite Product Page. Accessed 2025. View Source

siRNA Potency with Alternating 2'-F/2'-OMe Motif

Oligonucleotides containing 2′-fluoro modifications, including those derived from DMT-2′-F-iBu-G, are susceptible to side-product formation when deprotected under standard harsh conditions (55 °C, aqueous NH3). This side-product formation is circumvented when deprotection is performed under mild conditions, specifically using aqueous ammonia-ethanol at room temperature [1]. The N2-isobutyryl protecting group on DMT-2′-F-iBu-G is designed to be cleavable under these mild conditions without generating the side products observed with alternative base-protecting group strategies.

siRNA Potency Gain

Direct comparison

>500-fold improvement (alternating 2'-F/2'-OMe vs unmodified)

Reported potency gain in cell-based silencing assays

Allerson 2005 motif; consistent across PTEN, Eg5 targets

Evidence Dimension	Side-product formation during deprotection
Target Compound Data	Mild deprotection (aq ammonia-EtOH, rt) prevents side-product formation.
Comparator Or Baseline	Standard harsh deprotection (55 °C, aq NH3) leads to side products.
Quantified Difference	Qualitative difference: side products present under harsh conditions; eliminated under mild conditions
Conditions	Post-synthesis oligonucleotide deprotection; 2′-fluoro-substituted nucleoside-containing sequences

Why This Matters

Understanding deprotection compatibility is essential for maximizing crude oligonucleotide yield and minimizing purification burden, directly impacting the cost-effectiveness of large-scale synthesis.

• [1] Medscape. MEDLINE Abstract: Side product formation was circumvented when oligonucleotides were deprotected under mild conditions (aq ammonia-EtOH, rt). Accessed 2025. View Source

High-Impact Application Scenarios

Chimeric Antisense Gapmers with Short DNA Gaps

Incorporating DMT-2′-F-iBu-G into siRNA sequences, particularly at pyrimidine positions, significantly increases nuclease resistance and plasma stability compared to unmodified siRNA . This enables extended circulation half-life and improved gene silencing potency in animal models, with some studies reporting up to 500-fold increases in potency for fully 2′-F/2′-OMe modified siRNAs relative to native siRNA [1]. Procurement of high-purity DMT-2′-F-iBu-G (≥98% HPLC ) ensures consistent coupling efficiency and minimizes truncated sequence impurities that would otherwise compromise siRNA efficacy.

Fully Modified siRNA with Alternating 2'-F/2'-OMe Pattern

Aptamers composed entirely or partially of 2′-F-RNA, synthesized using DMT-2′-F-iBu-G, bind target proteins with higher affinity and resist nuclease degradation more effectively than unmodified RNA aptamers [2]. The enhanced thermal stability of 2′-F-modified duplexes (1–2 °C increase per residue [1]) enables the selection of shorter, more specific aptamer sequences, reducing synthesis costs and improving tissue penetration. This modification strategy has been validated in aptamers targeting clinically relevant proteins such as HIV-1 gp120 [3].

Aptamer SELEX Libraries with Nuclease Resistance

For antisense applications where target RNA binding affinity must be maximized, DMT-2′-F-iBu-G provides the highest thermal stability enhancement among commercially available 2′-modifications [4]. However, procurement decisions should note that fully 2′-F-modified ASOs do not support RNase H cleavage of the target RNA ; therefore, DMT-2′-F-iBu-G is optimally deployed in splice-switching oligonucleotides or as affinity-enhancing wings flanking a central DNA gap region in gapmer designs. The monomer's compatibility with mild deprotection protocols minimizes side-product formation, improving crude oligonucleotide purity [5].

Diagnostic Hybridization Probes

Oligonucleotide probes synthesized with DMT-2′-F-iBu-G exhibit increased duplex melting temperatures, with each 2′-F residue contributing approximately 1–2 °C in Tm enhancement [1]. This property is particularly valuable for diagnostic applications requiring stringent hybridization conditions, such as single-nucleotide polymorphism discrimination or pathogen detection assays, where higher Tm translates to improved specificity and reduced false-positive signals. The commercial availability of this monomer at high purity specifications (≥98% HPLC ) supports reproducible probe manufacturing.

Application

Selection Property

Validation Focus

Chimeric antisense gapmer research

Wing residue duplex stabilization per modification

Gap length optimization and RNase H recruitment

Fully modified siRNA with alternating 2'-F/2'-OMe motif

Alternating pattern positional fidelity

Gene silencing potency and strand bias

Nuclease-resistant aptamer SELEX libraries

2'-F compatibility with SELEX conditions

Library diversity and target binding affinity

qPCR / molecular beacon hybridization probes

Additive per-residue ΔTm without LNA licensing

Mismatch discrimination and probe length tuning

• [1] Glen Research. Glen Report 21.18: Technical Brief – LNA vs 2′-F-RNA. Accessed 2025. View Source
• [2] Amerigo Scientific. 2′-Fluoro-2′-deoxy Guanosine (n-iBu) CED Phosphoramidite Product Page. Accessed 2025. View Source
• [3] Khati M, Schüman M, Ibrahim J, Sattentau Q, Gordon S, James W. Neutralization of infectivity of diverse R5 clinical isolates of human immunodeficiency virus type 1 by gp120-binding 2′-F-RNA aptamers. J Virology. 2003;77:12692-12698. View Source
• [4] Cummins LL, Owens SR, Risen LM, Lesnik EA, Freier SM, McGee D, Guinosso CJ, Cook PD. Characterization of fully 2′-modified oligoribonucleotide hetero- and homoduplex hybridization and nuclease sensitivity. Nucleic Acids Res. 1995;23(11):2019-2024. PMID: 7541132. View Source
• [5] Medscape. MEDLINE Abstract: Side product formation was circumvented when oligonucleotides were deprotected under mild conditions (aq ammonia-EtOH, rt). Accessed 2025. View Source